1-(Prop-2-YN-1-YL)-2-(thiophen-2-YL)-1H-imidazole

• IUPAC Name: 1-prop-2-ynyl-2-thiophen-2-ylimidazole
• InChI: InChI=1S/C10H8N2S/c1-2-6-12-7-5-11-10(12)9-4-3-8-13-9/h1,3-5,7-8H,6H2
• InChI Key: FIIAWRHGDCGLAY-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C=CN=C1C2=CC=CS2
• Molecular Formula: C10H8N2S
• Molecular Weight: 188.25 g/mol
• CAS No.: 1249302-29-1

Description

1-(Prop-2-YN-1-YL)-2-(thiophen-2-YL)-1H-imidazole is a useful research compound. Its molecular formula is C10H8N2S and its molecular weight is 188.25. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Functionalization

The compound 1-(Prop-2-YN-1-YL)-2-(thiophen-2-YL)-1H-imidazole has been utilized in various synthetic pathways to produce heterocyclic compounds with potential applications in medicinal chemistry. One notable approach involves the palladium-catalyzed carbonylative multicomponent synthesis of functionalized benzimidazothiazoles. This method leverages the reactivity of related 2-(prop-2-ynylthio)-1H-benzo[d]imidazoles under oxidative aminocarbonylation conditions. The process results in selectively converting these compounds into 2-benzo[4,5]imidazo[2,1-b]thiazol-3-yl-N,N-dialkylacetamides through an oxidative aminocarbonylation/heterocyclization process. The yields for this synthesis range from 60–78%, with the structure of the products confirmed by X-ray diffraction analysis (Veltri et al., 2016).

Heterocyclic Compound Synthesis

The synthesis of densely functionalized pyrroles and thiophenes from reactions involving imidazo[1,5-a]pyridine carbene-derived zwitterions with electron-deficient alkynes is another significant application. In this process, 1-thiocarbamoyl imidazo[1,5-a]pyridinium inner salts, obtained from the addition of C,N-substituted heterocyclic carbenes to isothiocyanates, act as ambident nucleophilic zwitterions. These compounds react with ethyl propiolate to produce polyfunctionalized pyrrole derivatives and with dimethyl acetylenedicarboxylate to yield fully substituted thiophenes. This orthogonal synthesis offers an efficient route to obtain polyfunctionalized pyrroles and thiophenes, which are challenging to synthesize through other chemical means (Cheng, Peng, & Li, 2010).